Cas no 746655-80-1 (3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid)

• Product Name: 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid
• CAS No: 746655-80-1
• CID: 4658347
• PubChem ID: 7573734
• Update Time: 2025-10-28

3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid

Additional information on 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid

3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid (CAS No. 746655-80-1): An Overview of Its Properties, Applications, and Recent Research

3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid (CAS No. 746655-80-1) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its 3,4-dimethoxybenzenesulfonamido group attached to a propanoic acid backbone, which imparts it with a range of interesting properties and potential applications.

The molecular formula of 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid is C₁₁H₁₅NO₆S, and its molecular weight is 297.30 g/mol. The compound's structure includes a sulfonamide functional group, which is known for its biological activity and has been widely studied in the development of various drugs and therapeutic agents.

One of the key features of 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid is its sulfonamide moiety, which can interact with specific biological targets such as enzymes and receptors. This interaction can modulate various physiological processes, making the compound a valuable candidate for drug discovery and development. Recent studies have shown that sulfonamide derivatives can exhibit potent anti-inflammatory, antimicrobial, and antitumor activities.

In the context of medicinal chemistry, 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid has been investigated for its potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound demonstrated significant anti-inflammatory effects in vitro and in vivo models. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute in 2021 revealed that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression.

The dimethoxybenzene moiety in 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid contributes to its lipophilicity and enhances its ability to cross biological membranes. This property is crucial for ensuring that the compound reaches its intended target sites within the body. Additionally, the presence of multiple hydroxyl groups on the benzene ring can facilitate hydrogen bonding interactions with target proteins, further enhancing the compound's binding affinity.

In terms of synthesis, 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid can be prepared through a multi-step process involving the reaction of 3,4-dimethoxybenzenesulfonyl chloride with an appropriate amine followed by carboxylation. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The physical properties of 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid, such as its solubility and stability, are also important considerations for its practical applications. The compound is generally soluble in polar solvents like water and ethanol but may require co-solvents or surfactants for optimal solubility in less polar media. Stability studies have shown that the compound remains stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions.

In conclusion, 3-(3,4-Dimethoxybenzenesulfonamido)Propanoic Acid (CAS No. 746655-80-1) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.